Cas no 885267-28-7 (Isohematoporphyrin IX)

• Product Name: Isohematoporphyrin IX
• CAS No: 885267-28-7
• MF: C₃₄H₃₈N₄O₆
• MW: 598.688728809357
• CID: 890648
• Update Time: 2024-10-26

Isohematoporphyrin IX Chemical and Physical Properties

Names and Identifiers

• ISOHEMATOPORPHYRIN IX
• 8,13-Bis(2-hydroxyethyl)-3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid
• Isohematoporphyrin
• 21H,23H-Porphine-2,18-dipropanoic acid, 8,13-bis(2-hydroxyethyl)-3,7,12,17-tetramethyl- (9CI)
• Isohematoporphyrin IX

• Inchi： 1S/C34H38N4O6/c1-17-21(5-7-33(41)42)31-16-32-22(6-8-34(43)44)18(2)27(38-32)14-30-24(10-12-40)20(4)28(37-30)15-29-23(9-11-39)19(3)26(35-29)13-25(17)36-31/h13-16,36,38-40H,5-12H2,1-4H3,(H,41,42)(H,43,44)/b25-13-,26-13-,27-14-,28-15-,29-15-,30-14-,31-16-,32-16-
• InChI Key： ZIJJGZKVGJERJF-UJYVZMRRSA-N
• SMILES： OCCC1=C(C)C2C=C3C(CCO)=C(C)C(C=C4C(C)=C(CCC(=O)O)C(=CC5=C(CCC(=O)O)C(C)=C(C=C1N=2)N5)N4)=N3 |t:7,16,26,38|

Computed Properties

• Exact Mass: 598.27913494 g/mol
• Monoisotopic Mass: 598.27913494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 172
• Molecular Weight: 598.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 1192.7±65.0 °C at 760 mmHg
• Flash Point: 675.1±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Isohematoporphyrin IX Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Porphyrins